Cas no 50512-35-1 (Isoprothiolane)

• Product Name: Isoprothiolane
• CAS No: 50512-35-1
• MF: C₁₂H₁₈O₄S₂
• MW: 290.398921489716
• MDL: MFCD00210314
• CID: 55813
• PubChem ID: 329767175
• Update Time: 2025-05-25

Isoprothiolane Chemical and Physical Properties

Names and Identifiers

• Diisopropyl 2-(1,3-dithiolan-2-ylidene)malonate
• Di-isopropyl 1,3-dithiolan-2-vinylmalonate
• bis(1-methylethyl) 1,3-dithiolan-2-ylidenepropanedioate
• Fuji-one
• IPT
• Isoprothiolane W.P.
• Isoprothiolane E.C.
• Dllsopropyl
• 1,3-dithiolan-2-ylidenemalonate
• Isoprothiolane solution
• Isoprothiolane
• dipropan-2-yl 2-(1,3-dithiolan-2-ylidene)propanedioate
• Isoprothiolane Reference Material
• bis(1-methylethyl) 2-(1,3-dithiolan-2-ylidene)propanedioate
• di(propan-2-yl) (1,3-dithiolan-2-ylidene)propanedioate
• diisopropyl 1,3-dithiolan-2-ylidenemalonate
• Fuji-one; IPT;NKK 100; NNF 109
• UFHLMYOGRXOCSL-UHFFFAOYSA-
• Isoprothiolane [BSI:ISO]
• DTXSID8058110
• HY-B1858
• MFCD00210314
• Diisopropyl 2-(1,3-dithiolan-2-ylidene)malonate #
• 1,3-bis(propan-2-yl) 2-(1,3-dithiolan-2-ylidene)propanedioate
• Isoprothiolane, analytical standard
• A12577
• Fujione
• di(propan-2-yl) 1,3-dithiolan-2-ylidenemalonate
• Q18816455
• Bis(1-methylethyl) 1,3-dithiolan-2-ylidenepropanedioate, 9CI
• SS 11946
• CHEMBL35280
• Isoprothiolane [ISO]
• BRN 2128528
• 1,3-Dithiolan-2-ylidenepropanedioic acid, bis(1-methylethyl) ester
• NS00001248
• 50512-35-1
• A828146
• Fuji 1
• UNII-88HCS898G6
• Isoprothiolane 10 microg/mL in Cyclohexane
• InChI=1/C12H18O4S2/c1-7(2)15-10(13)9(11(14)16-8(3)4)12-17-5-6-18-12/h7-8H,5-6H2,1-4H3
• NKK 100
• 2-(1,3-dithiolan-2-ylidene)propanedioic acid dipropan-2-yl ester
• IPT (pesticide)
• NNF 109
• AKOS015898851
• PROPANEDIOIC ACID, 2-(1,3-DITHIOLAN-2-YLIDENE)-, BIS(1-METHYLETHYL) ESTER
• Isoprothiolane 10 microg/mL in Acetonitrile
• BIDD:ER0504
• Isoprothiolane 1000 microg/mL in Acetone
• AS-15491
• Propanedioic acid, 1,3-dithiolan-2-ylidene-, bis(1-methylethyl) ester
• SCHEMBL71267
• Di-isopropyl 1,3-dithiolane-2-ylidenemalonate
• FT-0630634
• NNF-109
• CHEBI:6047
• diisopropyl (1,3-dithiolan-2-ylidene)malonate
• CS-0013924
• Fudiolan
• 88HCS898G6
• DB-051783
• 1ST21166

• MDL： MFCD00210314
• Inchi： 1S/C12H18O4S2/c1-7(2)15-10(13)9(11(14)16-8(3)4)12-17-5-6-18-12/h7-8H,5-6H2,1-4H3
• InChI Key： UFHLMYOGRXOCSL-UHFFFAOYSA-N
• SMILES： S1CCS/C/1=C(/C(=O)OC(C)C)\C(=O)OC(C)C
• BRN： 2128528

Computed Properties

• Exact Mass: 290.06500
• Monoisotopic Mass: 290.06465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: White crystals.
• Density: 1.3402 (rough estimate)
• Melting Point: 50-58°C
• Boiling Point: 402.48°C (rough estimate)
• Flash Point: 159 °C
• Refractive Index: 1.4950 (estimate)
• PSA: 103.20000
• LogP: 2.58120
• Solubility: Not determined
• Sensitiveness: Sensitive to light

Isoprothiolane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P273; P301+P312; P330; P391; P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-51/53
• Safety Instruction： S26; S39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Isoprothiolane

Recent Advances in Isoprothiolane (50512-35-1) Research: A Comprehensive Review

Isoprothiolane (CAS: 50512-35-1), a systemic fungicide with protective and curative properties, has been widely used in agriculture for controlling rice blast disease caused by Magnaporthe oryzae. Recent studies have expanded our understanding of its molecular mechanisms, resistance development, and potential applications in human health. This research brief synthesizes the latest findings from 2022-2023 regarding this important chemical compound.

Structural analysis reveals that Isoprothiolane functions as a lipid synthesis inhibitor, disrupting the formation of fungal cell membranes. Advanced cryo-EM studies have elucidated its binding interactions with key enzymes in the ergosterol biosynthesis pathway. Notably, research published in the Journal of Agricultural and Food Chemistry (2023) demonstrated that Isoprothiolane exhibits a unique dual-action mechanism, affecting both the pathogen's cell membrane integrity and host plant defense responses.

Recent field studies in Southeast Asia have identified emerging resistance patterns to Isoprothiolane, with mutation rates reaching 15-20% in certain rice-growing regions. Molecular characterization of resistant strains has pinpointed specific mutations in the CYP51 gene, providing valuable insights for resistance management strategies. Researchers are now developing novel formulations combining Isoprothiolane with other fungicides to overcome resistance issues while maintaining efficacy.

Unexpectedly, pharmacological investigations have revealed potential anti-inflammatory properties of Isoprothiolane derivatives. A 2022 study in Bioorganic Chemistry demonstrated that modified Isoprothiolane compounds showed significant inhibition of NF-κB signaling in mammalian cells, suggesting possible applications in chronic inflammatory diseases. However, these findings remain preliminary and require extensive toxicological evaluation before any medical applications can be considered.

Environmental fate studies using advanced LC-MS/MS techniques have improved our understanding of Isoprothiolane degradation pathways in soil and water ecosystems. New data indicate that microbial degradation plays a more significant role than previously thought, with half-lives ranging from 7-14 days under typical field conditions. These findings support the development of more accurate environmental risk assessment models for agricultural use.

From a regulatory perspective, recent updates to the FAO specifications for Isoprothiolane (2023) have established more stringent purity requirements (≥98%) and introduced new analytical methods for quality control. These changes reflect growing concerns about impurities in agricultural chemicals and their potential ecological impacts.

Looking forward, several research groups are exploring nanotechnology-based delivery systems for Isoprothiolane to enhance its bioavailability and reduce application rates. Early results from encapsulation studies show promising improvements in rainfastness and targeted delivery, potentially reducing environmental loading by 30-40% while maintaining disease control efficacy.

In conclusion, while Isoprothiolane remains a cornerstone in rice blast management, recent research highlights both challenges (resistance development) and opportunities (novel formulations, potential pharmacological applications). Continued innovation in formulation technology and resistance management will be crucial for maintaining the utility of this important agricultural chemical in sustainable rice production systems.